3-[(4-Methyl-1,4-diazepan-1-yl)methyl]benzonitrile

• IUPAC Name: 3-[(4-methyl-1,4-diazepan-1-yl)methyl]benzonitrile
• InChI: InChI=1S/C14H19N3/c1-16-6-3-7-17(9-8-16)12-14-5-2-4-13(10-14)11-15/h2,4-5,10H,3,6-9,12H2,1H3
• InChI Key: WCQJGGDNUFLTPA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(CC1)CC2=CC(=CC=C2)C#N
• Molecular Formula: C14H19N3
• DSSTOX Substance ID: DTXSID60640269
• Molecular Weight: 229.32 g/mol
• CAS RN: 910036-91-8

Description

The compound 3-[(4-Methyl-1,4-diazepan-1-yl)methyl]benzonitrile is a derivative of the benzodiazepine family, a class of compounds known for their diverse array of biological activities, including anxiolytic, antiarrhythmic, and vasopressin antagonist properties . While the provided papers do not directly discuss this specific compound, they offer insights into the synthesis, structure, and reactivity of related benzodiazepine derivatives, which can be extrapolated to understand the compound .

Synthesis Analysis

The synthesis of benzodiazepine derivatives often involves multicomponent reactions (MCRs), which are efficient and can introduce a wide range of molecular diversity . For example, a novel one-pot synthesis of 2,4-disubstituted-3H-benzo[b][1,4]diazepines has been reported, utilizing ynones formed by coupling acid chlorides with terminal alkynes, followed by Michael addition and cyclocondensation of o-phenylenediamines . Similarly, the synthesis of 3-methylene-4-aryl-1,3,4,5-tetrahydro-benzo[b][1,4]diazepin-2-ones involves SN2 nucleophilic substitution and base-mediated intramolecular cyclization . These methods highlight the potential pathways that could be adapted for the synthesis of 3-[(4-Methyl-1,4-diazepan-1-yl)methyl]benzonitrile.

Molecular Structure Analysis

The structure of benzodiazepine derivatives is often confirmed using spectroscopic methods and, in some cases, X-ray crystallography . The molecular structure is crucial for the biological activity of these compounds. For instance, the diimino form of benzodiazepines has been confirmed over the enamine form . The molecular structure of 3-[(4-Methyl-1,4-diazepan-1-yl)methyl]benzonitrile would likely be elucidated using similar techniques, ensuring the correct identification of the compound for further studies.

Chemical Reactions Analysis

Benzodiazepine derivatives can undergo various chemical reactions, including electrophilic aromatic substitution and cyclization . The reactivity can be influenced by substituent effects, as seen in the cyclization of benzonitrile ylides to form 3H-2-benzazepines . These reactions are often irreversible and can be affected by the electronic nature of the substituents. Understanding these reaction mechanisms is essential for the modification and functionalization of benzodiazepine derivatives, including 3-[(4-Methyl-1,4-diazepan-1-yl)methyl]benzonitrile.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzodiazepine derivatives, such as solubility, melting point, and stability, are influenced by their molecular structure . These properties are important for the compound's application in pharmaceuticals and can be determined through various analytical techniques. The synthesis methods can also impact these properties, as seen in the use of water as a green solvent, which offers both economic and environmental advantages .

Scientific Research Applications

Synthesis and Biological Activity

Design and Synthesis for Anti-Tubercular Activity

A series of compounds structurally related to 3-[(4-Methyl-1,4-diazepan-1-yl)methyl]benzonitrile were synthesized and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis. Compounds exhibited a range of activities, with some showing moderate to very good effectiveness. Notably, these compounds demonstrated non-toxicity against mouse macrophage cell lines, suggesting potential for further development as anti-tubercular agents (Naidu et al., 2016).

Transformation in Multi-Component Reactions

Research into 4-substituted tetrahydro-pyrrolobenzodiazepines, which share a structural framework with the compound of interest, revealed that their transformation in multi-component reactions with methyl propiolate and indole proceeds through ring-opening to form substituted pyrroles. This highlights the compound's versatility in synthetic organic chemistry (Voskressensky et al., 2014).

Chemical Synthesis Advances

Facile Synthesis Techniques

A study outlined a simple method for synthesizing related 1,4-diazepine derivatives, showcasing advancements in the chemical synthesis of complex molecules that could facilitate the development of new drugs and materials (Pathak et al., 2006).

Antimicrobial and Anticancer Properties

Novel derivatives were synthesized and assessed for antimicrobial and anticancer activities, indicating that some analogs exhibit significant biological properties, making them promising candidates for further medicinal chemistry exploration (Verma et al., 2015).